Cas no 65350-59-6 (1-Butyl-4-methylpyridin-1-ium Bromide)

• Product Name: 1-Butyl-4-methylpyridin-1-ium Bromide
• CAS No: 65350-59-6
• MF: C₁₀H₁₆BrN
• MW: 230.144742012024
• MDL: MFCD06798209
• CID: 501544
• PubChem ID: 87558104
• Update Time: 2025-10-05

1-Butyl-4-methylpyridin-1-ium Bromide Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-butyl-4-methyl-, bromide (1:1)
• 1-butyl-4-methylpyridin-1-ium,bromide
• 1-Butyl-4-methylpyridinium Bromide
• 1-butyl-4-methylpyridin-1-ium;bromide
• DTXCID9029302
• Pyridinium,1-butyl-4-methyl-, bromide (1:1);1-butyl-4-methylpyridin-1-ium,bromide;1-Butyl-4-methylpyridinium Bromide
• 65350-59-6
• UWVZAZVPOZTKNM-UHFFFAOYSA-M
• AKOS015833018
• 1-butyl-4-methylpyridin-1-ium bromide
• NCGC00260231-01
• 1-butyl-4-methyl-pyridin-1-ium bromide
• AS-10289
• N-butyl-4-metylpyridinium bromide
• DTXSID2049345
• MFCD06798209
• Tox21_202683
• CS-W012963
• SCHEMBL193632
• 1-butyl-4-methyl pyridinium bromide
• CHEMBL3182875
• A835078
• FT-0641009
• B2700
• A51103
• CAS-65350-59-6
• N-butyl-4-methylpyridinium bromide
• DB-019099
• 1-Butyl-4-methylpyridin-1-ium Bromide

• MDL： MFCD06798209
• Inchi： 1S/C10H16N.BrH/c1-3-4-7-11-8-5-10(2)6-9-11;/h5-6,8-9H,3-4,7H2,1-2H3;1H/q+1;/p-1
• InChI Key： UWVZAZVPOZTKNM-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC(C)=CC=1)CCCC

Computed Properties

• Exact Mass: 229.04700
• Monoisotopic Mass: 229.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• Color/Form: Light brown crystals
• Melting Point: 135.0 to 139.0 deg-C
• PSA: 3.88000
• LogP: -0.91340
• Solubility: Not determined

1-Butyl-4-methylpyridin-1-ium Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Butyl-4-methylpyridin-1-ium Bromide

Introduction to CAS No 65350-59-6: 1-Butyl-4-methylpyridin-1-ium Bromide

CAS No 65350-59-6, commonly referred to as 1-butyl-4-methylpyridin-1-ium bromide, is a unique organic compound with significant applications in various fields. This compound is a quaternary ammonium salt, characterized by its pyridinium ring structure and bromide counterion. The combination of the butyl and methyl substituents on the pyridinium ring imparts unique chemical properties, making it highly versatile for use in pharmaceuticals, agrochemicals, and industrial applications.

The synthesis of 1-butyl-4-methylpyridin-1-ium bromide involves a series of well-established organic reactions, including alkylation and quaternization processes. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and efficiency, ensuring its reliability for large-scale applications. The compound's stability under various conditions has been extensively studied, making it suitable for use in diverse environments.

One of the most notable applications of CAS No 65350-59-6 is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive compounds. Its ability to act as a phase-transfer catalyst has been leveraged in numerous drug delivery systems, enhancing the efficacy and bioavailability of therapeutic agents. Additionally, this compound has found utility in agrochemicals, particularly as a component in pesticides and herbicides, due to its ability to improve the solubility and stability of active ingredients.

In recent years, there has been growing interest in exploring the potential of 1-butyl-4-methylpyridin-1-ium bromide in materials science. Researchers have investigated its role as a precursor for the synthesis of conductive polymers and ion-exchange resins. These studies have highlighted its ability to impart desirable electronic properties to materials, opening new avenues for its application in advanced technologies such as energy storage devices and sensors.

The environmental impact of CAS No 65350-59-6 has also been a focal point of recent research. Studies have demonstrated that this compound exhibits low toxicity and biodegradability under controlled conditions, making it an eco-friendly alternative to traditional chemicals in certain applications. Regulatory bodies have recognized these findings, leading to increased adoption across industries that prioritize sustainability.

In conclusion, CAS No 65350-59-6, or 1-butyl-4-methylpyridin-1-iun bromide, stands out as a versatile and valuable compound with a wide range of applications. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, ensure its continued relevance in both academic research and industrial production. As ongoing studies uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations across various sectors.